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Compound of Interest

Compound Name: 5-(4-Hydroxyphenyl)nicotinic acid
CAS No.: 1181566-40-4
Cat. No.: B1498888
Get Quote
Introduction

Welcome to the Technical Support Center. | am Dr. Aristh, Senior Application Scientist. You are
likely accessing this guide because your nicotinic acid (niacin) recrystallization process is
suffering from a common but frustrating dichotomy: high purity often comes at the cost of
significant yield loss in the mother liquor.

Nicotinic acid (3-pyridinecarboxylic acid) is an amphoteric, zwitterionic molecule. Treating it like
a standard organic acid during purification is the primary cause of yield loss. This guide moves
beyond basic "heat and cool" protocols to address the thermodynamic and kinetic levers—
specifically isoelectric focusing and solvent activity—that allow you to recover maximum mass
without occluding impurities.

Module 1: Solubility & Solvent Selection
Troubleshooting Ticket #101: "My yield is consistently
below 70% using water."
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Diagnosis: You are likely relying solely on thermal differentials (cooling crystallization) in water.
While nicotinic acid is highly soluble in boiling water, it retains significant solubility even at room
temperature (

1.6 g/100 mL at 25°C).[1] This "baseline solubility” represents product that is irretrievably lost to
the mother liquor unless chemical potential is altered.

Technical Resolution: You must suppress the solubility of the neutral species. This is achieved
via the Anti-Solvent Effect or Isoelectric Focusing (covered in Module 2).

Data: Solubility Profile of Nicotinic Acid Use this table to calculate your theoretical maximum

recovery.
Solubility
i Solubilit
Solvent (Mole Fraction y
Temp (°C) X (approx Notes
System
g/100mL)
)
High loss at
Water 25 ~2.3 1.6 ]
ambient temp.
Excellent
Water 100 > 100 >18.0 dissolution
power.
Lower solubility
Ethanol 25 ~1.8 0.9
than water.
Good anti-
Ethanol 70 ~12.0 55 )
solvent potential.
Avoid for
DMSO 25 ~25.0 High crystallization

(too soluble).

Sources: Data synthesized from J. Chem. Eng. Data [1] and experimental solubility
benchmarks [2].
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Module 2: pH & Isoelectric Control (The Critical

Lever)
Troubleshooting Ticket #102: "I cooled the solution to
4°C, but the mother liquor is still rich in product.”

Diagnosis: The pH of your mother liquor has drifted away from the Isoelectric Point (pl).
Nicotinic acid has two pKa values:

 (Pyridine nitrogen protonation)

o (Carboxylic acid deprotonation)

The Isoelectric Point (pl) is

e pH < 2.0: The molecule is cationic (

). Solubility increases drastically.

e pH > 4.8: The molecule is anionic (
). Solubility increases drastically.

Technical Resolution: You must adjust the pH of the crystallization slurry to exactly 3.4 before
the final filtration. This forces the molecule into its zwitterionic/neutral form, which has the
lowest thermodynamic solubility.

Visual Logic: The pH-Solubility Trap
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Figure 1: The "U-Shaped" solubility curve. Deviation from pH 3.4 in either direction significantly
increases solubility, leading to yield loss.

Module 3: Impurity Management (Color &
Byproducts)

Troubleshooting Ticket #103: "My crystals are
yellow/tan, not white."

Diagnosis: Yellow coloration often indicates the presence of trace chromophores or unreacted
starting material (e.g., 3-cyanopyridine derivatives) trapped within the crystal lattice or
adsorbed on the surface.

Technical Resolution:
o Activated Carbon Treatment: Must be performed during the hot dissolution phase.

o Melt Purification (Advanced): Industrial literature suggests that maintaining crude nicotinic
acid in a molten state (

236°C) for 2-5 minutes can thermally destroy specific yellow chromophores before
recrystallization [3]. Warning: This carries a risk of sublimation; strictly for advanced users.
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Workflow: Optimized Purification Protocol

Crude Nicotinic Acid

Dissolve in H20 at 95°C
(Conc: 12g/100mL)

Add Activated Carbon (1-2% w/w)
Agitate 30 mins

l

Hot Filtration (>85°C)
Remove Carbon/Insolubles

Check pH of Filtrate

Adjust with HCl to pH 3.4 Adjust with NaOH to pH 3.4 f pH 3.2-3.6

Controlled Cooling
(10°C/hour) to 5°C

Wash with Cold Ethanol
(Displaces water, dries faster)

Vacuum Dry at 80°C

Click to download full resolution via product page
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Figure 2: The Optimized Isoelectric Cooling Crystallization workflow. Note the critical pH
adjustment step prior to cooling.

Module 4: Standard Operating Procedures (SOP)
Protocol: Isoelectric Cooling Crystallization

Objective: Maximize yield >85% while removing color impurities.

¢ Dissolution: Suspend crude nicotinic acid in distilled water (ratio: 1:10 w/v). Heat to 90-95°C.
Ensure complete dissolution.

o Decolorization: Add activated charcoal (1.5% of crude mass). Stir vigorously for 20 minutes
at >90°C.

» Hot Filtration: Filter through a pre-heated Buchner funnel (celite pad recommended) to
remove charcoal. Do not let the solution cool below 80°C during this step to prevent
premature crystallization.

* |soelectric Adjustment (The "Yield Step"):
o Measure the pH of the hot filtrate.
o Slowly add 1N HCI or 1N NaOH (depending on starting pH) to reach pH 3.4 + 0.2.
o Why? This minimizes the solubility limit before you even begin cooling [4].
o Crystallization:
o Slow Cool: Ramp temperature down to 25°C at a rate of 10°C/hour.
o Crash Cool: Once at 25°C, place in an ice bath to reach 0-4°C. Hold for 1 hour.
* Filtration & Wash:
o Filter the white crystalline solid.

o Displacement Wash: Wash the cake once with ice-cold water (minimal volume) followed
by a wash with cold ethanol/acetone. The organic wash displaces water, facilitating faster
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drying and removing any remaining organic-soluble impurities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.researchgate.net/publication/256738962_Solubility_of_nicotinic_acid_in_water_ethanol_acetone_diethyl_ether_acetonitrile_and_dimethyl_sulfoxide
https://www.benchchem.com/product/b1498888?utm_src=pdf-custom-synthesis#bc-rfq
https://m.chemicalbook.com/ProductChemicalPropertiesCB0276607_EN.htm
https://www.researchgate.net/publication/256738962_Solubility_of_nicotinic_acid_in_water_ethanol_acetone_diethyl_ether_acetonitrile_and_dimethyl_sulfoxide
https://www.benchchem.com/product/b1498888/docs#technical-support-center-nicotinic-acid-purification-recrystallization
https://www.benchchem.com/product/b1498888/docs#technical-support-center-nicotinic-acid-purification-recrystallization
https://www.benchchem.com/product/b1498888/docs#technical-support-center-nicotinic-acid-purification-recrystallization
https://www.benchchem.com/product/b1498888/docs#technical-support-center-nicotinic-acid-purification-recrystallization
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1498888?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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